Cas no 1110717-79-7 (N'-hydroxy-1-methyl-4-4-(4-methylpyridin-2-yl)piperazin-1-ylpiperidine-4-carboximidamide)

• Product Name: N'-hydroxy-1-methyl-4-4-(4-methylpyridin-2-yl)piperazin-1-ylpiperidine-4-carboximidamide
• CAS No: 1110717-79-7
• MF: C₁₇H₂₈N₆O
• MW: 332.443822860718
• CID: 5215323
• PubChem ID: 46741289
• Update Time: 2025-05-19

N'-hydroxy-1-methyl-4-4-(4-methylpyridin-2-yl)piperazin-1-ylpiperidine-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboximidamide, N-hydroxy-1-methyl-4-[4-(4-methyl-2-pyridinyl)-1-piperazinyl]-
• N'-hydroxy-1-methyl-4-4-(4-methylpyridin-2-yl)piperazin-1-ylpiperidine-4-carboximidamide

• Inchi： 1S/C17H28N6O/c1-14-3-6-19-15(13-14)22-9-11-23(12-10-22)17(16(18)20-24)4-7-21(2)8-5-17/h3,6,13,24H,4-5,7-12H2,1-2H3,(H2,18,20)
• InChI Key： SGAFYHBGRFBIRO-UHFFFAOYSA-N
• SMILES： N1(C)CCC(N2CCN(C3=NC=CC(C)=C3)CC2)(C(NO)=N)CC1

Additional information on N'-hydroxy-1-methyl-4-4-(4-methylpyridin-2-yl)piperazin-1-ylpiperidine-4-carboximidamide

Introduction to N'-hydroxy-1-methyl-4-4-(4-methylpyridin-2-yl)piperazin-1-ylpiperidine-4-carboximidamide (CAS No. 1110717-79-7)

N'-hydroxy-1-methyl-4-4-(4-methylpyridin-2-yl)piperazin-1-ylpiperidine-4-carboximidamide, identified by its CAS number 1110717-79-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its piperazine and pyridine moieties, contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The< strong>N'-hydroxy group in the molecular structure is a key feature that influences the reactivity and pharmacological properties of the compound. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, which can be crucial for the binding affinity and selectivity of drug candidates. In addition, the presence of multiple< strong>piperazine rings suggests that this compound may interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes.

The< strong>4-methylpyridin-2-yl substituent adds another layer of complexity to the molecule, enhancing its potential for diverse biological interactions. Pyridine derivatives are widely recognized for their role in pharmaceuticals due to their ability to form stable complexes with biological targets. The< strong>methyl group at the 4-position of the pyridine ring may further influence the electronic properties of the molecule, affecting its binding affinity and metabolic stability.

In recent years, there has been growing interest in developing drugs that target central nervous system (CNS) disorders. The< strong>piperidine moiety is particularly relevant in this context, as it is commonly found in many CNS-active compounds. The combination of piperazine and piperidine rings in N'-hydroxy-1-methyl-4-4-(4-methylpyridin-2-yl)piperazin-1-ylpiperidine-4-carboximidamide suggests that it may have potential applications in treating conditions such as depression, anxiety, and neurodegenerative diseases.

Recent studies have highlighted the importance of understanding the structural determinants of drug-likeness in designing novel therapeutic agents. The< strong>N'-hydroxy group and the presence of multiple aromatic rings in N'-hydroxy-1-methyl-4-4-(4-methylpyridin-2-yl)piperazin-1-ylpiperidine-4-carboximidamide contribute to its favorable pharmacokinetic properties. These features are critical for ensuring that a drug candidate reaches its target site in sufficient concentration and remains active for an appropriate duration.

The< strong>4-methylpyridin-2-yl substituent has been shown to enhance the solubility and bioavailability of drug molecules. This is particularly important for oral formulations, where poor solubility can significantly limit therapeutic efficacy. Additionally, the< strong>methyl group at the 4-position may influence the metabolic pathways of the compound, potentially leading to improved pharmacokinetic profiles.

The< strong>piperazine and< strong>piperidine rings are known to interact with various neurotransmitter systems, making them valuable scaffolds for developing CNS drugs. The unique arrangement of these rings in N'-hydroxy-1-methyl-4-4-(4-methylpyridin-2-y lpiperazin -1 -yl)piperidine -4-carboximidamide suggests that it may modulate multiple neurotransmitter systems simultaneously, providing a comprehensive approach to treating complex CNS disorders.

In conclusion, N'-hydroxy -1 -methyl -4 - 44 -( 44 -methyl py ridin e -22 - yl ) p ip er az ine -11 y lp ip er id ine -44 carbox imid amide ( CAS No . 1110717 -79 -7 ) is a promis ing compoun d with unique structural features that make it an attractive candidate for further pharmacological investigation . Its potential applications in treating CNS disorders , along with its favorable pharmacokinetic properties , make it a valuable asset in the quest for novel therapeutic agents . As research continues to uncover new biological targets and mechanisms , compounds like N'-hydroxy -1 -methyl -44 -(44 methyl py ridine -22 yl ) p ip er az ine -11 y lp ip er id ine -44 carbox imid amide are likely to play a significant role in shaping the future of pharmaceuticals .